N-[2-(4-acetyl-1-piperazinyl)phenyl]-4-(benzyloxy)benzamide

• IUPAC Name: N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-phenylmethoxybenzamide
• InChI: InChI=1S/C26H27N3O3/c1-20(30)28-15-17-29(18-16-28)25-10-6-5-9-24(25)27-26(31)22-11-13-23(14-12-22)32-19-21-7-3-2-4-8-21/h2-14H,15-19H2,1H3,(H,27,31)
• InChI Key: RQBGGHAFZJDQHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC=C(C=C3)OCC4=CC=CC=C4
• Molecular Formula: C26H27N3O3
• Molecular Weight: 429.5 g/mol

Description

N-[2-(4-acetyl-1-piperazinyl)phenyl]-4-(benzyloxy)benzamide is a chemical compound that has shown great potential in scientific research applications. This compound is commonly referred to as APB and is used in various studies to understand its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of APB is not fully understood, but it is believed to act by inhibiting the activity of various enzymes and receptors. APB has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. APB has also been shown to inhibit the activity of the transient receptor potential vanilloid 1 (TRPV1) receptor, which is involved in pain sensation.
Biochemical and Physiological Effects:
APB has been shown to have various biochemical and physiological effects. In cancer research, APB has been shown to induce apoptosis by activating caspase-3 and caspase-9, two enzymes that play a key role in the apoptotic pathway. In neurodegenerative disease research, APB has been shown to reduce oxidative stress and inflammation by increasing the activity of antioxidant enzymes and reducing the production of pro-inflammatory cytokines. In pain management research, APB has been shown to inhibit the release of substance P, a neuropeptide that plays a key role in pain sensation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using APB in lab experiments is its ability to inhibit the activity of various enzymes and receptors, making it a useful tool for studying their functions. However, one of the limitations of using APB is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for APB research. One direction is to further investigate its potential therapeutic applications in cancer, neurodegenerative diseases, and pain management. Another direction is to explore the use of APB as a tool for studying the functions of enzymes and receptors. Additionally, further research is needed to fully understand the mechanism of action of APB and its potential toxicity.

Synthesis Methods

The synthesis of APB involves the reaction of 4-(benzyloxy)benzoic acid with thionyl chloride to form 4-(benzyloxy)benzoyl chloride. This intermediate is then reacted with N-(4-aminophenyl)piperazine and acetic anhydride to form APB. The final product is then purified by recrystallization.

Scientific Research Applications

APB has been used in various scientific research applications, including studies related to cancer, neurodegenerative diseases, and pain management. In cancer research, APB has been shown to inhibit the growth of cancer cells by inducing apoptosis. In neurodegenerative disease research, APB has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In pain management research, APB has been shown to have analgesic effects by inhibiting the release of substance P.